Cas no 6324-10-3 (4,5-Dibromothiophene-2-carboxylic acid)

4,5-Dibromothiophene-2-carboxylic acid is a brominated thiophene derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features reactive bromine substituents at the 4 and 5 positions, enhancing its versatility as a building block for cross-coupling reactions, such as Suzuki or Stille couplings, to construct complex heterocyclic frameworks. The carboxylic acid moiety further enables functionalization via esterification or amidation, broadening its applicability in medicinal chemistry and materials science. This compound is particularly valued for its high purity and stability, ensuring reliable performance in demanding synthetic applications. Its well-defined reactivity profile makes it a preferred intermediate for developing thiophene-based compounds with tailored properties.
4,5-Dibromothiophene-2-carboxylic acid structure
6324-10-3 structure
Product Name:4,5-Dibromothiophene-2-carboxylic acid
CAS No:6324-10-3
MF:C5H2Br2O2S
MW:285.941178798676
MDL:MFCD00039682
CID:85631
PubChem ID:80611
Update Time:2025-05-22

4,5-Dibromothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromothiophene-2-carboxylic acid
    • 4,5-Dibromo-2-thiophenecarboxylic acid
    • 4,5-Dibromothenoic acid
    • USFXRYVNRUMABJ-UHFFFAOYSA-N
    • 4,5-Dibromo-thiophene-2-carboxylic acid
    • NSC30091
    • PubChem7747
    • Maybridge1_002274
    • 4-dimethylaminoethyl benzoate
    • 4,5-Dibromo-2-thenoic acid
    • HMS547P08
    • STR05322
    • STK301763
    • SBB015874
    • 4,5-dibromo-2-thiophencarboxylic acid
    • F3098-5036
    • 4,5-Dibromo-2-thiophenecarboxylic acid #
    • 4,5-DIBROMOTHIOPHENE-2-CARBOXYLICACID
    • CHEMBL4129835
    • 4,5-dibromothiophene-2-carboxylate;4,5-Dibromothiophene-2-carboxylic acid
    • 4,5-DIBROMOTHIOPHENE-2-CARBOXYLIC ACID, 98+%
    • NSC-30091
    • 6324-10-3
    • DTXSID20212628
    • SY060376
    • FT-0636094
    • EN300-21020
    • NS00035393
    • J-511275
    • 2-Thiophenecarboxylic acid, 4,5-dibromo-
    • CS-W006558
    • PS-4220
    • BRD-K10579112-001-01-9
    • SCHEMBL899479
    • AF-960/00468044
    • EINECS 228-683-2
    • AKOS000120584
    • SB67025
    • A834291
    • MFCD00039682
    • NSC 30091
    • BBL038338
    • DB-026158
    • 228-683-2
    • DTXCID50135119
    • MDL： MFCD00039682
    • Inchi： 1S/C5H2Br2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H,8,9)
    • InChI Key： USFXRYVNRUMABJ-UHFFFAOYSA-N
    • SMILES： BrC1=C(SC(C(=O)O)=C1)Br
    • BRN： 135885

Computed Properties

  • Exact Mass: 283.81400
  • Monoisotopic Mass: 283.814
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 65.5

Experimental Properties

  • Color/Form: Odorous solid
  • Density: 2.3±0.1 g/cm3
  • Melting Point: 227-228°C
  • Boiling Point: 367.1°C at 760 mmHg
  • Flash Point: 175.8±27.9 °C
  • Refractive Index: 1.682
  • PSA: 65.54000
  • LogP: 2.97130
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5-Dibromothiophene-2-carboxylic acid Security Information

4,5-Dibromothiophene-2-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromothiophene-2-carboxylic acid Pricemore >>

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4,5-Dibromothiophene-2-carboxylic acid Production Method

4,5-Dibromothiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6324-10-3)4,5-Dibromothiophene-2-carboxylic acid
Order Number:A834291
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:37
Price ($):384.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6324-10-3)4,5-Dibromothiophene-2-carboxylic acid
A834291
Purity:99%
Quantity:100g
Price ($):384.0
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